Cas no 1536983-49-9 (O-(1-methyl-1H-indol-3-yl)methylhydroxylamine)

O-(1-methyl-1H-indol-3-yl)methylhydroxylamine is a specialized chemical compound featuring a hydroxylamine group linked to a 1-methylindole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of indole-based pharmaceuticals and bioactive molecules. The hydroxylamine moiety offers reactivity for further functionalization, enabling applications in heterocyclic chemistry and medicinal research. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The compound's unique indole core also suggests potential utility in studying enzyme inhibition or receptor modulation, given the prevalence of indole derivatives in biologically active compounds. Proper storage in anhydrous, cool environments is recommended to maintain integrity.
O-(1-methyl-1H-indol-3-yl)methylhydroxylamine structure
1536983-49-9 structure
Product Name:O-(1-methyl-1H-indol-3-yl)methylhydroxylamine
CAS No:1536983-49-9
MF:C10H12N2O
MW:176.215082168579
CID:6427581
PubChem ID:83481905
Update Time:2025-08-04

O-(1-methyl-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(1-methyl-1H-indol-3-yl)methylhydroxylamine
    • O-[(1-methyl-1H-indol-3-yl)methyl]hydroxylamine
    • 1536983-49-9
    • EN300-1827121
    • Inchi: 1S/C10H12N2O/c1-12-6-8(7-13-11)9-4-2-3-5-10(9)12/h2-6H,7,11H2,1H3
    • InChI Key: ZFMCOTWRTAPRQB-UHFFFAOYSA-N
    • SMILES: O(CC1=CN(C)C2C=CC=CC=21)N

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.2Ų

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Additional information on O-(1-methyl-1H-indol-3-yl)methylhydroxylamine

Recent Advances in the Study of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) in Chemical Biology and Pharmaceutical Research

O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, including as a modulator of enzymatic activity and as a precursor for novel drug candidates. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological effects in preclinical models.

One of the key findings in recent literature is the role of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine in inhibiting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets and suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, O-(1-methyl-1H-indol-3-yl)methylhydroxylamine has been investigated for its potential in oncology. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with hematological malignancies. The study proposed that the molecule's ability to induce apoptosis in cancer cells may be linked to its interaction with key signaling pathways, such as the NF-κB pathway. Further in vivo studies are currently underway to validate these findings and assess the compound's therapeutic window.

The synthetic accessibility of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, high-yield synthesis route for this compound, utilizing a novel catalytic system that minimizes byproduct formation. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the molecule. The paper also provided detailed spectroscopic data (NMR, MS) and crystallographic analysis, which are invaluable for quality control and structural verification in subsequent studies.

Despite these promising developments, challenges remain in the clinical translation of O-(1-methyl-1H-indol-3-yl)methylhydroxylamine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in animal models, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicology assessments are required to ensure its safety profile meets regulatory standards for human trials.

In conclusion, O-(1-methyl-1H-indol-3-yl)methylhydroxylamine (CAS: 1536983-49-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic advancements, position it as a valuable scaffold for future therapeutic development. Ongoing research efforts are expected to provide deeper insights into its molecular targets and potential clinical applications, particularly in inflammation and oncology. The scientific community anticipates that this compound may serve as a foundation for the development of novel, targeted therapies in the coming years.

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